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Compound of Interest

Compound Name: (2-Ethoxy-ethyl)-ethyl-amine
CAS No.: 38256-95-0
Cat. No.: B1595431

Get Quote

Functionalization

Critical Identity & Safety Verification

Technical Alert: There is a frequent database mismatch regarding this chemical entity.

\

o Target Compound (Addressed in this Guide):2-Ethoxy-N-ethylethanamine (Secondary
Amine).[1]

o Structure:
o CAS:38256-95-0[2][3]

o Function: Nucleophilic building block for introducing flexible, ether-linked amine side

chains.

o Common Confusion: Often mislabeled in commercial databases as CAS 3616-56-6.
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o Correction: CAS 3616-56-6 refers to 2,2-Diethoxy-N,N-dimethylethanamine (an acetal).[4]
[5]

o Action: Verify the structure via NMR or IR prior to synthesis. This protocol applies strictly to
the secondary amine.

Physicochemical Profile

Property Value Relevance to Synthesis

Molecular Weight 117.19 g/mol Stoichiometry calculations.

High enough for reflux in
Boiling Point ~134°C toluene/DCE; requires vacuum

distillation for removal.

Moderately basic; requires
pKa (Calc) ~9.5-10.0 organic bases (DIPEA/TEA) in

alkylation reactions.

Lower than Diethylamine
LogP ~0.8); improves

LogP ~0.6 (Log ) p ]
aqueous solubility of the final

drug candidate.

Strategic Rationale in Drug Design

In medicinal chemistry, 2-Ethoxy-N-ethylethanamine is often employed as a bioisostere for the
diethylamine moiety.

e Solubility Modulation: The ether oxygen acts as a hydrogen bond acceptor, lowering the
LogD of the parent molecule compared to a pure alkyl chain, thereby improving aqueous
solubility without introducing ionizable groups.

 hERG Avoidance: "Greasy" basic amines are frequent hERG channel blockers (cardiotoxicity
risk). Introducing the oxygen atom reduces lipophilicity and alters the pharmacophore shape,
potentially mitigating off-target cardiac liability [1].
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 Linker Flexibility: The ethoxyethyl chain provides a flexible tether, allowing the terminal ethyl
group to access hydrophobic pockets in kinases or GPCRs.

Protocol A: Reductive Amination (Kinase Inhibitor
Synthesis)

This protocol describes the coupling of 2-Ethoxy-N-ethylethanamine with a ketone
intermediate, a critical step in the synthesis of 7-azaindole derivatives (e.g., JNK inhibitors) [2].

Reaction Logic

Direct alkylation with alkyl halides often leads to over-alkylation (quaternary salts). Reductive
amination is the preferred route for coupling secondary amines to hindered cores because it is
self-limiting to the tertiary amine.

Workflow Diagram

Ketone Intermediate Acid Catalyst (AcOH)
(Electrophile) DCE, 25°C

Hydride Transfer
Iminium lon NaBH(OAc)3 Tertiary Amine

(Transient Species) (Target Intermediate)
2-Ethoxy-N-ethylethanamine
(Nucleophile)

Click to download full resolution via product page

Figure 1: Mechanistic pathway for the reductive amination of ketones with 2-Ethoxy-N-
ethylethanamine.

Detailed Methodology

Reagents:
o Ketone Intermediate (1.0 equiv)

o 2-Ethoxy-N-ethylethanamine (2.0 equiv)[1][2][3]
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Sodium Triacetoxyborohydride (STAB) (1.5 - 2.0 equiv)
Acetic Acid (AcOH) (1.0 equiv)

Solvent: 1,2-Dichloroethane (DCE) (Anhydrous)

Step-by-Step Procedure:

Preparation: In a flame-dried round-bottom flask under

atmosphere, dissolve the Ketone Intermediate (e.g., 1 mmol) in anhydrous DCE (5 mL).

Imine Formation: Add 2-Ethoxy-N-ethylethanamine (2 mmol) followed by Acetic Acid (1
mmol). The acid catalyzes the formation of the iminium ion.

Stirring: Stir at room temperature for 30—60 minutes. Note: Some hindered ketones may
require mild heating (40°C) or longer times to form the imine equilibrium.

Reduction: Cool the mixture to 0°C (optional, but recommended to minimize side reactions).
Add STAB (1.5 mmol) portion-wise over 10 minutes.

Reaction: Allow the mixture to warm to room temperature and stir for 12—24 hours. Monitor
via LC-MS for the disappearance of the ketone (

) and appearance of the amine product.

Quench: Quench the reaction by adding saturated agueous

solution. Stir vigorously for 15 minutes to decompose borate complexes.
Extraction: Extract the aqueous layer with DCM (

). Combine organic layers.

Purification: Dry over

, filter, and concentrate. Purify via flash column chromatography (typically DCM/MeOH/NH3
gradients) to isolate the tertiary amine.
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Protocol B: Nucleophilic Aromatic Substitution ()

This method is used to attach the amine tail to heterocyclic scaffolds (e.g., chloropyrimidines,
chloronaphthalimides) for DNA intercalators or receptor antagonists [3].

Reaction Logic

The secondary nitrogen of 2-Ethoxy-N-ethylethanamine acts as a nucleophile, displacing a
leaving group (Cl, F, Br) on an electron-deficient aromatic ring.

Workflow Diagram

2-Ethoxy-N-ethylethanamine DIPEA or K2CO3
(1.5 equiv) (Acid Scavenger)
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Meisenheimer Complex 1
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Figure 2:

reaction pathway for functionalizing heterocycles.

Detailed Methodology

Reagents:
e Heteroaryl Chloride (1.0 equiv)

o 2-Ethoxy-N-ethylethanamine (1.2 - 1.5 equiv)
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» Base: Diisopropylethylamine (DIPEA) (2.0 equiv) or

(3.0 equiv)

e Solvent: DMF, NMP, or DMSO (Polar aprotic solvents accelerate

Step-by-Step Procedure:

Dissolution: Dissolve the Heteroaryl Chloride in DMF (concentration ~0.2 M).
o Addition: Add DIPEA followed by 2-Ethoxy-N-ethylethanamine.

e Heating: Heat the reaction mixture to 80—100°C. Note: For highly reactive substrates (e.g.,
2,4-dichloropyrimidine), room temperature may suffice to selectively displace the more
reactive chloride.

e Monitoring: Monitor by TLC or HPLC. The reaction is typically complete within 2—6 hours.
o Workup:

o Method A (Precipitation): Pour the reaction mixture into ice-water. If the product is solid,
filter and wash with water.

o Method B (Extraction): Dilute with EtOAc, wash extensively with water and brine (to
remove DMF), dry, and concentrate.

o Salt Formation (Optional): To stabilize the product as a pharmaceutical intermediate, treat
the crude oil with HCI in dioxane/ether to generate the hydrochloride salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.researchgate.net/profile/Laxminarayana-Eppakayala/publication/328990934_Synthesis_of_2-1-4-chlorophenyl_ethyl-1-2-diethylamino_ethyl-1H-benzoDimidazol-5-amine/links/5beeb724a6fdcc3a8dda2049/Synthesis-of-2-1-4-chlorophenyl-ethyl-1-2-diethylamino-ethyl-1H-benzoDimidazol-5-amine.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.researchgate.net%2Fpublication%2F244432135
https://www.benchchem.com/product/b1595431?utm_src=pdf-custom-synthesis#bc-rfq
https://www.americanelements.com/38256-95-0-2-ethoxyethyl-ethyl-amine
https://www.echemi.com/produce/pr23112472347-2-ethoxy-ethyl-ethyl-amine.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C38256950&Mask=80
https://www.bldpharm.com/products/3616-56-6.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9665914.htm
https://www.researchgate.net/profile/Laxminarayana-Eppakayala/publication/328990934_Synthesis_of_2-1-4-chlorophenyl_ethyl-1-2-diethylamino_ethyl-1H-benzoDimidazol-5-amine/links/5beeb724a6fdcc3a8dda2049/Synthesis-of-2-1-4-chlorophenyl-ethyl-1-2-diethylamino-ethyl-1H-benzoDimidazol-5-amine.pdf
https://www.benchchem.com/product/b1595431/docs#application-note-strategic-synthesis-of-pharmaceutical-intermediates-using-2-ethoxy-n-ethylethanamine
https://www.benchchem.com/product/b1595431/docs#application-note-strategic-synthesis-of-pharmaceutical-intermediates-using-2-ethoxy-n-ethylethanamine
https://www.benchchem.com/product/b1595431/docs#application-note-strategic-synthesis-of-pharmaceutical-intermediates-using-2-ethoxy-n-ethylethanamine
https://www.benchchem.com/product/b1595431/docs#application-note-strategic-synthesis-of-pharmaceutical-intermediates-using-2-ethoxy-n-ethylethanamine
https://www.benchchem.com/product/b1595431?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595431?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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